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Compound of Interest

Compound Name: 2-Bromo-1-phenylbutan-1-one

Cat. No.: B142206 Get Quote

An In-depth Technical Guide to 2-Bromo-1-phenylbutan-1-one (CAS 877-35-0)

Foreword for the Advanced Practitioner
This document serves as a comprehensive technical guide for researchers, medicinal

chemists, and process development scientists working with 2-Bromo-1-phenylbutan-1-one.

As a reactive α-bromoketone, this compound is a versatile intermediate with significant

applications in pharmaceutical synthesis and as a building block for complex organic scaffolds.

Our objective is to move beyond a simple recitation of properties and provide a synthesized,

field-proven perspective on its synthesis, reactivity, handling, and analytical characterization.

The causality behind procedural choices is emphasized to empower researchers to not only

replicate but also adapt these methodologies for novel applications.

Core Compound Profile & Physicochemical
Attributes
2-Bromo-1-phenylbutan-1-one, also known as α-Bromobutyrophenone, is an organic

compound characterized by a butyrophenone core with a bromine substituent at the alpha

position to the carbonyl group.[1] This structural arrangement is the primary determinant of its

chemical reactivity, making the alpha-carbon a potent electrophilic site.[1] The compound

typically presents as a colorless to pale yellow liquid or low-melting solid.[1][2]
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Property Value Source(s)

CAS Number 877-35-0 [1][2]

Molecular Formula C₁₀H₁₁BrO [1][3]

Molecular Weight 227.10 g/mol [1][3][4]

IUPAC Name 2-bromo-1-phenylbutan-1-one [1]

Synonyms
α-Bromobutyrophenone, 2-

Bromobutyrophenone
[1][5]

Appearance
Colorless to Pale Yellow

Liquid/Oil
[1][2][6]

Melting Point 36 °C [2]

Boiling Point 145-147 °C @ 14 Torr [2]

Density ~1.37 g/cm³ [2]

Solubility
Soluble in methanol,

chloroform, dichloromethane
[2]

Storage Refrigerated (2-8 °C) [2]

Synthesis Methodology: The α-Bromination of
Butyrophenone
The most direct and common synthesis of 2-Bromo-1-phenylbutan-1-one involves the α-

bromination of its parent ketone, 1-phenylbutan-1-one (butyrophenone or valerophenone).

While classic methods might employ elemental bromine, a more controlled, safer, and high-

yield approach utilizes an in-situ generation of the brominating agent or a stable brominating

complex.[1][7] The reaction mechanism under acidic conditions proceeds through an enol

intermediate, which then performs a nucleophilic attack on the electrophilic bromine source.[8]

Workflow for Synthesis via Oxidative Bromination
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Reactant Charging

Reaction Core

Workup & Isolation

1-Phenylbutan-1-one

Stirring at Room Temp

Sodium Bromide Hydrochloric Acid

30% Hydrogen Peroxide

Slow Addition

Reaction Continues (1-2h)
α-Bromination Occurs

Phase Separation

TLC Monitoring

Wash Organic Layer
(Sat. Na₂CO₃, Brine)

Dry (Anhydrous MgSO₄)

Concentrate in vacuo

Final Product:
2-Bromo-1-phenylbutan-1-one
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Other Derivatives...

Azide (N₃⁻)

Amine (R-NH₂)

Thiol (R-SH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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